Cas no 1515-27-1 (1-Methylpiperidin-4-one Oxime)

• Product Name: 1-Methylpiperidin-4-one Oxime
• CAS No: 1515-27-1
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD00173927
• CID: 167357
• PubChem ID: 339053
• Update Time: 2025-05-21

1-Methylpiperidin-4-one Oxime Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone,1-methyl-, oxime
• 1-Methylpiperidin-4-one oxime
• 1-METHYLPIPERIDIN-4-ONE OXIME HYDROCHLORIDE
• N-(1-methylpiperidin-4-ylidene)hydroxylamine
• 1-methyl-4-piperidinone oxime
• 1-methyl-4-piperidone oxime
• 1-Methyl-piperidin-4-on-oxim
• 1-methyl-piperidone-4-oxime
• 4-(hydroxyimino)-1-methylpiperidine
• 4-Hydroxyimino-N-methylpiperidine
• N-hydroxy-1-methylpiperidin-4-imine
• NSC 363971
• AKOS B015961
• ART-CHEM-BB B015961
• AMY2421
• BAA51527
• 1515-27-1
• EN300-57426
• 1-METHYLTETRAHYDRO-4(1H)-PYRIDINONE OXIME
• SB42739
• 1-methyl piperidin-4-one oxime
• W-205720
• A/ 1-Methyl-piperidin-4-one oxime
• BDBM50471771
• AKOS000206570
• PMWKIHOURGCZOJ-UHFFFAOYSA-N
• MFCD00173927
• NSC363971
• FT-0608091
• CS-0205971
• 1-Methyl-piperidin-4-one oxime
• 4-Piperidinone, 1-methyl-, oxime
• DTXSID20320752
• CHEMBL110845
• SCHEMBL1114221
• NSC-363971
• 1-Methylpiperidin-4-one Oxime

• MDL： MFCD00173927
• Inchi： 1S/C6H12N2O/c1-8-4-2-6(7-9)3-5-8/h9H,2-5H2,1H3
• InChI Key： PMWKIHOURGCZOJ-UHFFFAOYSA-N
• SMILES： O/N=C1\CCN(C)CC\1

Computed Properties

• Exact Mass: 128.09500
• Monoisotopic Mass: 128.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8A^2
• XLogP3: 0

Experimental Properties

• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 128.5-129 ºC
• Boiling Point: 220.9±33.0 ºC (760 Torr),
• Flash Point: 87.4±25.4 ºC,
• Solubility: Dissolution (85 g/l) (25 º C),
• PSA: 35.83000
• LogP: 0.48010

1-Methylpiperidin-4-one Oxime Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 1-Methylpiperidin-4-one Oxime

1-Methylpiperidin-4-one Oxime (CAS No. 1515-27-1): A Comprehensive Overview

The compound 1-Methylpiperidin-4-one Oxime, identified by the CAS registry number 1515-27-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of oximes, which are derivatives of hydroxylamines, and it is derived from the piperidine ring system. The piperidine framework is a six-membered saturated ring containing one nitrogen atom, and in this case, it is substituted with a methyl group at the 4-position and an oxime group at the same position, giving rise to its name.

Oximes are known for their ability to form enamine structures under certain conditions, which makes them valuable in various chemical reactions, including those in the pharmaceutical industry. The oxime group in 1-Methylpiperidin-4-one Oxime plays a crucial role in its reactivity and potential applications. Recent studies have highlighted the importance of oximes in drug design, particularly in the development of enzyme inhibitors and bioisosteres.

The synthesis of 1-Methylpiperidin-4-one Oxime typically involves the reaction of a ketone with hydroxylamine or its derivatives. In this case, the starting material is likely 4-methylpiperidinone, which undergoes nucleophilic addition with hydroxylamine to form the oxime. This reaction is well-documented in organic chemistry literature and is often optimized for high yields and purity.

One of the most notable applications of 1-Methylpiperidin-4-one Oxime is in the field of medicinal chemistry. Researchers have explored its potential as a precursor for more complex molecules, including those with biological activity. For instance, recent studies have focused on its use as an intermediate in the synthesis of antidepressants, anticonvulsants, and other neuroactive compounds.

In addition to its role in drug development, 1-Methylpiperidin-4-one Oxime has also been investigated for its properties in catalysis and materials science. The piperidine ring system is known for its ability to act as a chiral auxiliary or ligand in asymmetric catalysis, and the presence of the oxime group further enhances its versatility in such applications.

From a structural standpoint, 1-Methylpiperidin-4-one Oxime exhibits interesting electronic properties due to the conjugation between the nitrogen atoms in the oxime group and the piperidine ring. This conjugation can influence both its reactivity and stability under different chemical conditions.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 1-Methylpiperidin-4-one Oxime with unprecedented accuracy. These studies have provided insights into its potential interactions with biological targets, such as enzymes or receptors, which are critical for understanding its pharmacological profile.

The physical properties of 1-Methylpiperidin-4-one Oxime, including its melting point, solubility, and stability, are essential considerations for its practical applications. Experimental data indicate that it has moderate solubility in common organic solvents, making it suitable for various synthetic procedures.

In conclusion, 1-Methylpiperidin-4-one Oxime (CAS No. 1515-27-1) is a versatile compound with significant potential across multiple fields of chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with therapeutic applications.